(3R)-3-Amino-3-(5-methylpyridin-2-yl)propanamide

• Molecular Formula: C9H13N3O
• Molecular Weight: 179.22 g/mol
• SMILES: CC1=CN=C(C=C1)C(CC(=O)N)N
• InChI: InChI=1S/C9H13N3O/c1-6-2-3-8(12-5-6)7(10)4-9(11)13/h2-3,5,7H,4,10H2,1H3,(H2,11,13)/t7-/m1/s1
• InChIKey: LEJPBRFTWJBQBZ-SSDOTTSWSA-N

(3R)-3-Amino-3-(5-methylpyridin-2-yl)propanamide – Chiral Building Block Overview

(3R)-3-Amino-3-(5-methylpyridin-2-yl)propanamide (CAS 1568244-32-5) is a chiral alpha-amino amide derivative with molecular formula C₉H₁₃N₃O and molecular weight 179.22 g/mol . The compound features a single stereogenic center at the 3-position of the propanamide backbone bearing the (R)-absolute configuration, a 5-methyl-substituted pyridine ring at the 2-position, a primary amine, and a primary amide terminus . Its computed physicochemical profile includes a topological polar surface area (TPSA) of 82 Ų, a calculated LogP of 0.27, three hydrogen-bond acceptors, and two hydrogen-bond donors . The compound is commercially available as a single enantiomer at ≥95% purity and is supplied exclusively for research and further manufacturing use .

▷ Single (R)-enantiomer building block for stereochemical control

▷ Three orthogonal functional handles: primary amine, primary amide, pyridine

▷ Supplier-specified purity; verify enantiomeric excess for sensitive applications

Why Generic Substitution Compromises Reproducibility

Substituting (3R)-3-Amino-3-(5-methylpyridin-2-yl)propanamide with its racemate (CAS 1510933-95-5), the (S)-enantiomer (CAS 1567965-35-8), the regioisomeric N-(5-methylpyridin-2-yl)amide (CAS 1019404-68-2), or the des-methyl analog (CAS 1213481-96-9) introduces differential molecular recognition, altered lipophilicity, and distinct hydrogen-bonding geometries that can fundamentally change binding, pharmacokinetic, and assay outcomes . The (R)-enantiomer possesses a defined three-dimensional arrangement at the chiral center that dictates stereospecific interactions with biological targets, whereas the racemate presents equal populations of both enantiomers, potentially halving the effective concentration of the active stereoisomer or introducing confounding activity from the opposite antipode . Even among achiral analogs, the 5-methyl substituent shifts the computed LogP from –0.04 (des-methyl) to +0.27, altering partitioning behavior by approximately 2-fold on a log scale, while the regioisomeric N-linked amide exhibits a LogP of 0.41—a 0.14 log unit increase that reflects a meaningful difference in hydrogen-bonding capacity and solvation .

Target (R)-enantiomer

Substitute Racemate or (S)-enantiomer

Racemic or opposite enantiomer may introduce confounding stereochemical interactions, complicating assay interpretation and SAR attribution.

Target 5-methylpyridin-2-yl

Substitute Des-methyl analog

Removing the 5-methyl group shifts computed LogP by +0.31, altering membrane partitioning and potentially changing cellular permeability.

Target C-1 primary amide

Substitute N-linked regioisomer

N-pyridyl amide connectivity rearranges hydrogen-bonding topology, which may disrupt target recognition and invalidate SAR comparisons.

Quantitative Differentiation Versus Key Structural Analogs

Stereochemical Identity: Single Enantiomer Versus Racemate and (S)-Enantiomer

(3R)-3-Amino-3-(5-methylpyridin-2-yl)propanamide (CAS 1568244-32-5) is supplied as the single (R)-enantiomer at ≥95% purity, whereas the racemic mixture (CAS 1510933-95-5) and the (S)-enantiomer (CAS 1567965-35-8) represent distinct chemical entities with independent CAS registrations . The three forms share identical molecular formula (C₉H₁₃N₃O), molecular weight (179.22 g/mol), TPSA (82 Ų), calculated LogP (0.27), H-bond acceptor count (3), and H-bond donor count (2); the sole differentiating parameter is the absolute configuration at the C-3 stereocenter . In the absence of reported target-specific biochemical IC₅₀ data for this compound class, the differentiation rests on the established principle that enantiomeric pairs routinely exhibit divergent pharmacological profiles, with one enantiomer often bearing the majority of target engagement while the opposite antipode may be inactive, antagonistic, or responsible for off-target effects [1].

Stereochemical identity

Class-level inference

Target: (R)-enantiomer, 100% desired stereoisomer

Racemate: ~50% (R) / 50% (S)

Supports stereochemical-control context; avoids unknown contribution from opposite antipode.

No direct biochemical assay comparison available for this scaffold.

Evidence Dimension	Absolute configuration at C-3 stereocenter and CAS registration identity
Target Compound Data	(R)-configuration; CAS 1568244-32-5; single enantiomer ≥95% purity
Comparator Or Baseline	(S)-enantiomer: CAS 1567965-35-8; Racemate: CAS 1510933-95-5, 95% purity
Quantified Difference	No quantitative difference in achiral physicochemical properties; all three share MW 179.22, LogP 0.27, TPSA 82 Ų. Differentiation is purely stereochemical.
Conditions	Supplier specification data; no biochemical assay comparison available in public literature for this specific scaffold

Why This Matters

Procurement of the single (R)-enantiomer ensures that 100% of the material mass consists of the desired stereoisomer; using the racemate would reduce the effective concentration of the (R)-enantiomer by 50%, potentially doubling the required dose and introducing unknown contributions from the (S)-enantiomer in any biological assay.

• [1] Brooks WH, Guida WC, Daniel KG. The significance of chirality in drug design and development. Curr Top Med Chem. 2011;11(7):760–770. doi:10.2174/156802611795165098. Review establishing differential pharmacological profiles of enantiomeric pairs. View Source

Lipophilicity Shift from 5-Methyl Substitution

The computed LogP of (3R)-3-Amino-3-(5-methylpyridin-2-yl)propanamide is 0.27, while the des-methyl analog (R)-3-amino-3-(pyridin-2-yl)propanamide (CAS 1213481-96-9) has a computed LogP of –0.04 . This represents a ΔLogP of +0.31 units, corresponding to an approximately 2-fold increase in octanol-water partition coefficient . The molecular weight increases from 165.19 to 179.22 g/mol (+14.03 Da, +8.5%), attributable solely to the addition of the 5-methyl substituent on the pyridine ring . TPSA (82 Ų), H-bond acceptor count (3), H-bond donor count (2), and rotatable bond count (3) remain identical between the two compounds .

Lipophilicity shift

Head-to-head

ΔLogP +0.31 (vs des-methyl analog)

Methyl substitution increases computed lipophilicity ~2-fold, relevant for permeability screening.

Computed LogP; experimental partition coefficient recommended.

Evidence Dimension	Computed LogP and molecular weight
Target Compound Data	LogP: 0.27; MW: 179.22 g/mol; molecular formula: C₉H₁₃N₃O
Comparator Or Baseline	(R)-3-Amino-3-(pyridin-2-yl)propanamide: LogP: –0.04; MW: 165.19 g/mol; molecular formula: C₈H₁₁N₃O
Quantified Difference	ΔLogP = +0.31; ΔMW = +14.03 Da (+8.5%)
Conditions	Computed physicochemical properties from supplier datasheets (ChemScene, Leyan); consistent computational methodology within each dataset

Why This Matters

The +0.31 LogP difference indicates that the target compound is approximately twice as lipophilic as the des-methyl analog, which directly affects membrane permeability, passive diffusion rates, plasma protein binding, and metabolic clearance—parameters critical for selecting the appropriate scaffold in cell-based assays and in vivo studies.

Regiochemical Connectivity and Hydrogen-Bonding Topology

(3R)-3-Amino-3-(5-methylpyridin-2-yl)propanamide bears the amide functionality at the propanamide C-1 position (CONH₂ terminus), whereas the regioisomer 3-amino-N-(5-methylpyridin-2-yl)propanamide (CAS 1019404-68-2) incorporates the amide as an N-(pyridin-2-yl) linkage (pyridine-NH–CO–) . The target compound has a computed LogP of 0.27, while the N-linked regioisomer has a computed LogP of 0.41 . This ΔLogP of –0.15 indicates that the target compound is modestly less lipophilic than its regioisomer despite identical molecular formula (C₉H₁₃N₃O) and molecular weight (179.22 g/mol) . Both compounds share 3 H-bond acceptors and 2 H-bond donors, but the connectivity difference places the H-bond donor NH in distinct steric and electronic environments: a primary amide NH₂ in the target versus a secondary anilide-type NH in the regioisomer .

Regiochemical topology

Head-to-head

Target: C-1 primary amide, LogP 0.27

Regioisomer: N-pyridyl secondary amide, LogP 0.41

Amide connectivity alters H-bond donor geometry, impacting molecular recognition.

Computed LogP values; validate with experimental LogD where possible.

Evidence Dimension	Computed LogP and amide connectivity topology
Target Compound Data	LogP: 0.27; connectivity: C-1 primary amide (CONH₂); SMILES: Cc1ccc(C(N)CC(N)=O)nc1
Comparator Or Baseline	3-Amino-N-(5-methylpyridin-2-yl)propanamide: LogP: 0.41; connectivity: N-(pyridin-2-yl) secondary amide; SMILES: CC1=CC=C(NC(=O)CCN)N=C1
Quantified Difference	ΔLogP = –0.15 (target less lipophilic); identical MW (179.22), identical H-bond donor/acceptor counts (3A, 2D)
Conditions	Computed LogP values from supplier datasheets (Leyan for target, Fluorochem for regioisomer); may use different computational algorithms introducing systematic variance

Why This Matters

The regioisomeric N-linked amide presents a different hydrogen-bonding pharmacophore—an anilide NH acting as an H-bond donor in a planar geometry—compared with the freely rotating primary amide NH₂ in the target compound. This difference fundamentally alters molecular recognition by biological targets, and procurement of the incorrect regioisomer would lead to invalid structure-activity relationship conclusions.

Commercial Availability and Enantiomeric Purity Specifications

(3R)-3-Amino-3-(5-methylpyridin-2-yl)propanamide (CAS 1568244-32-5) is commercially listed at ≥95% purity as the single (R)-enantiomer . The (S)-enantiomer (CAS 1567965-35-8) and the racemate (CAS 1510933-95-5) are also listed at 95% purity but represent fundamentally different stereochemical compositions . All three forms lack publicly reported melting point, boiling point, optical rotation, and enantiomeric excess (ee) data in supplier documentation, representing a notable gap in characterization information . The des-methyl (R)-pyridin-2-yl analog (CAS 1213481-96-9) is listed with storage conditions of sealed, dry, 2–8°C . No stability-indicating data (forced degradation, solution stability) are publicly available for any member of this compound series.

Purity & characterization

Data to verify

≥95% purity listed; optical rotation and enantiomeric excess not reported in supplier documentation.

Enantiomeric purity must be verified by chiral HPLC or polarimetry before critical assays.

Request certificate of analysis specifying ee and analytical method.

Evidence Dimension	Commercial purity specification and available characterization data
Target Compound Data	≥95% purity (single (R)-enantiomer); CAS 1568244-32-5; optical rotation: not reported; melting point: not reported
Comparator Or Baseline	(S)-enantiomer (CAS 1567965-35-8): ≥95% purity; Racemate (CAS 1510933-95-5): 95% purity; Des-methyl analog (CAS 1213481-96-9): 95% purity, storage 2–8°C sealed dry
Quantified Difference	No quantitative purity or ee difference reported; all listed at 95%. Key difference is stereochemical identity rather than purity grade.
Conditions	Supplier specification sheets; analytical method for purity determination not disclosed for any listed compound

Why This Matters

Procurement decisions must account for the fact that 95% purity with undefined enantiomeric excess does not distinguish between a true single enantiomer and an enantioenriched mixture. Researchers requiring defined stereochemistry should request a certificate of analysis specifying enantiomeric purity (e.g., by chiral HPLC or optical rotation) before committing to large-scale purchase.

Recommended Procurement and Application Scenarios

Stereospecific SAR Studies at the Beta-Amino Position

In medicinal chemistry programs investigating chiral beta-amino amides as enzyme inhibitors or receptor ligands, (3R)-3-Amino-3-(5-methylpyridin-2-yl)propanamide provides the (R)-enantiomer in single-stereoisomer form, enabling unambiguous attribution of biological activity to the (R)-configuration . The 5-methyl substituent confers a LogP of 0.27—0.31 log units higher than the des-methyl analog—making this compound the preferred choice when modestly enhanced membrane permeability is desired without introducing halogen atoms or bulky hydrophobic groups . Researchers should verify enantiomeric purity by chiral HPLC or optical rotation measurement upon receipt, as supplier certificates may not routinely report ee values .

Focused Library Design with 5-Methylpyridin-2-yl Scaffold

The 5-methylpyridin-2-yl moiety is a recognized privileged fragment in kinase inhibitor and GPCR ligand design . (3R)-3-Amino-3-(5-methylpyridin-2-yl)propanamide offers three synthetically accessible diversification points—the primary amine, the primary amide, and optional pyridine N-oxide formation—making it a versatile intermediate for parallel library synthesis . Compared with the regioisomeric N-(5-methylpyridin-2-yl)propanamide (CAS 1019404-68-2), the target compound presents the amine nucleophile at the beta-carbon rather than at the terminal position, enabling distinct chemical derivatization strategies such as reductive amination or urea formation at the beta-amino group while retaining the primary amide as a separate functional handle .

Peptidomimetic and Beta-Amino Acid Probe Synthesis

As a beta-amino acid amide derivative, (3R)-3-Amino-3-(5-methylpyridin-2-yl)propanamide can serve as a constrained peptidomimetic building block wherein the pyridine ring replaces a phenylalanine or tyrosine side chain with enhanced solubility and additional H-bond acceptor capacity . The (R)-stereochemistry at the beta-carbon corresponds to the D-configuration in canonical amino acid nomenclature, which may confer resistance to proteolytic degradation when incorporated into peptide sequences . Procurement of the single (R)-enantiomer rather than the racemate is essential in this application to avoid diastereomeric mixtures in downstream peptide coupling reactions .

LogP-Dependent Permeability Assays with Matched Molecular Pairs

The +0.31 LogP difference between (3R)-3-Amino-3-(5-methylpyridin-2-yl)propanamide (LogP 0.27) and (R)-3-amino-3-(pyridin-2-yl)propanamide (LogP –0.04) provides a matched molecular pair for studying the effect of a single methyl group on passive membrane permeability, subcellular distribution, and non-specific protein binding . This pair controls for stereochemistry (both R), H-bond donor/acceptor counts (3A/2D), TPSA (82 Ų), and rotatable bond count (3), isolating the methyl group as the sole variable. Such controlled comparisons are valuable in building predictive ADME models and validating computational permeability algorithms .

Application

Selection Property

Validation Focus

Chiral SAR studies

Single (R)-enantiomer form

Stereochemical identity verification

Focused library synthesis

Three synthetically accessible handles

Regiochemical purity; no regioisomer contamination

Peptidomimetic building block

(R)-stereochemistry for D-configuration

Diastereomeric control in peptide coupling

Matched molecular pair permeability

Matched pair with des-methyl analog

Experimental LogP and permeability validation